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Compound of Interest

Compound Name: Ethyl glyoxylate

Cat. No.: B031252

An In-depth Technical Guide to Ethyl Glyoxylate

Ethyl glyoxylate, a significant organic compound, serves as a versatile intermediate in the
synthesis of various pharmaceuticals and biodegradable polymers.[1][2] This guide provides a
comprehensive overview of its chemical structure, IUPAC nomenclature, physicochemical
properties, and relevant experimental protocols for researchers, scientists, and professionals in
drug development.

Chemical Structure and IUPAC Name

Ethyl glyoxylate is the ethyl ester of glyoxylic acid.[3][4] Its structure features an ethyl ester
group attached to an aldehyde functional group.

IUPAC Name: ethyl 2-oxoacetate[1][3][5]

Synonyms: Ethyl oxoacetate, Glyoxylic acid ethyl ester[1][4][6]
Chemical Formula: CaHeOs3[5][6]

SMILES: CCOC(=0)C=0[5][6]

InChl Key: DBPFRRFGLYGEJI-UHFFFAOY SA-N[1][5]

The chemical structure of ethyl glyoxylate is visualized in the diagram below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b031252?utm_src=pdf-interest
https://www.benchchem.com/product/b031252?utm_src=pdf-body
https://www.fishersci.ca/shop/products/ethyl-glyoxylate-ca-50-soln-toluene-thermo-scientific/p-7047427
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4173766.htm
https://www.benchchem.com/product/b031252?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-oxoacetate
https://www.lookchem.com/casno924-44-7.html
https://www.fishersci.ca/shop/products/ethyl-glyoxylate-ca-50-soln-toluene-thermo-scientific/p-7047427
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-oxoacetate
https://www.thermofisher.com/order/catalog/product/L19207.22
https://www.fishersci.ca/shop/products/ethyl-glyoxylate-ca-50-soln-toluene-thermo-scientific/p-7047427
https://www.lookchem.com/casno924-44-7.html
https://www.wikidata.org/wiki/Q27124039
https://www.thermofisher.com/order/catalog/product/L19207.22
https://www.wikidata.org/wiki/Q27124039
https://www.thermofisher.com/order/catalog/product/L19207.22
https://www.wikidata.org/wiki/Q27124039
https://www.fishersci.ca/shop/products/ethyl-glyoxylate-ca-50-soln-toluene-thermo-scientific/p-7047427
https://www.thermofisher.com/order/catalog/product/L19207.22
https://www.benchchem.com/product/b031252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethyl Glyoxylate

Click to download full resolution via product page

Figure 1: Chemical structure of ethyl glyoxylate.

Physicochemical Properties

A summary of the key quantitative data for ethyl glyoxylate is presented in the table below for
easy reference and comparison.
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Property Value Source
CAS Number 924-44-7 [1][5]
Molecular Weight 102.09 g/mol [21[3][4]
Appearance Clea.r colorless to pale yellow A1
solution
Boiling Point 110 °C [21[4]
Density 1.03 g/mL at 20 °C [2114]
Refractive Index 1.4750 [2][4]
Flash Point 7°C [21[4]
Water Solubility Immiscible [2][4]

Experimental Protocols

Ethyl glyoxylate's high reactivity, particularly of its aldehyde group, makes it a valuable
reagent in organic synthesis.[4] A notable application is in the Friedel-Crafts alkylation reaction.

Example: Friedel-Crafts Alkylation of Thiophenes

This protocol describes the general procedure for the reaction of ethyl glyoxylate with
thiophenes to yield the corresponding secondary alcohols, which are important pharmaceutical
intermediates.

Materials:

Ethyl glyoxylate (typically as a 50% solution in toluene)

Thiophene or a substituted thiophene

A Lewis acid catalyst (e.g., AlClz, SnCla, or BF3-OEt2)

Anhydrous aprotic solvent (e.g., dichloromethane, 1,2-dichloroethane)

Inert atmosphere (e.g., nitrogen or argon)
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o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
magnetic stirrer)

e Quenching solution (e.g., saturated aqueous NHaCl or dilute HCI)
» Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

e Drying agent (e.g., anhydrous NazSOa4 or MgSOa)

» Rotary evaporator

 Purification apparatus (e.g., column chromatography system)
Procedure:

e Under an inert atmosphere, dissolve the thiophene derivative in the anhydrous aprotic
solvent in a round-bottom flask equipped with a magnetic stirrer.

o Cool the solution to the desired reaction temperature (typically between 0 °C and room
temperature).

o Slowly add the Lewis acid catalyst to the stirred solution.

o Add the ethyl glyoxylate solution dropwise to the reaction mixture via a dropping funnel
over a period of 30-60 minutes.

» Allow the reaction to stir at the chosen temperature for a specified time (monitored by TLC or
LC-MS for completion).

o Upon completion, carefully quench the reaction by slowly adding the quenching solution.
o Transfer the mixture to a separatory funnel and extract the product with an organic solvent.
o Combine the organic layers, wash with brine, and dry over an anhydrous drying agent.

« Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator.
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 Purify the crude product by column chromatography on silica gel to obtain the desired
secondary alcohol.

Logical Workflow for Compound Identification

The following diagram illustrates a typical workflow for the identification and characterization of
a chemical compound, using ethyl glyoxylate as an example.
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Compound ldentification Workflow: Ethyl Glyoxylate

Obtain Unknown Sample

Spectroscopic Analysis Determine Physical Properties
(NMR, IR, MS) (BP, MP, Density)

Analyze Data &
Propose Structure

Compare with Literature Data
(CAS: 924-44-7)

Confirm Structure
(Ethyl 2-oxoacetate)

Click to download full resolution via product page

Figure 2: Workflow for identifying a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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